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For Researchers, Scientists, and Drug Development Professionals

Introduction
Fosravuconazole is a novel, water-soluble triazole antifungal agent. It functions as a prodrug,

designed to enhance the bioavailability of its active metabolite, Ravuconazole.[1][2][3]

Approved in Japan for the treatment of onychomycosis, Fosravuconazole is also under

investigation for other fungal infections, including eumycetoma.[2][4] This guide provides a

detailed overview of its chemical structure, synthesis, mechanism of action, and relevant

technical data for research and development professionals.

Chemical Structure and Properties
Fosravuconazole is chemically designated as [(2R,3R)-3-[4-(4-Cyanophenyl)-1,3-thiazol-2-

yl]-2-(2,4-difluorophenyl)-1-(1,2,4-triazol-1-yl)butan-2-yl]oxymethyl dihydrogen phosphate.[2]

The molecule possesses two defined stereocenters at the 2R and 3R positions. The presence

of a phosphate ester group significantly improves its aqueous solubility compared to the active

drug, Ravuconazole.[5]

Below is a 2D representation of the chemical structure of Fosravuconazole:

Chemical structure of Fosravuconazole

Table 1: Chemical Identifiers and Properties of Fosravuconazole
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Identifier Value

IUPAC Name

[(2R,3R)-3-[4-(4-cyanophenyl)-1,3-thiazol-2-

yl]-2-(2,4-difluorophenyl)-1-(1,2,4-triazol-1-

yl)butan-2-yl]oxymethyl dihydrogen

phosphate[2]

Molecular Formula C₂₃H₂₀F₂N₅O₅PS[2]

Molecular Weight 547.47 g·mol⁻¹[2]

CAS Number 351227-64-0

SMILES
C--INVALID-LINK----INVALID-LINK--(OCOP(=O)

(O)O)c1ccc(F)cc1F[2]

InChI Key SYTNEMZCCLUTNX-NPMXOYFQSA-N[2]

Synthesis Overview
Fosravuconazole is synthesized from its active form, Ravuconazole. The key transformation

involves the introduction of a phosphonooxymethyl ether group at the tertiary alcohol of

Ravuconazole. A general synthetic approach is as follows:

O-Alkylation of Ravuconazole: Ravuconazole is reacted with a suitable

chloromethylphosphate derivative, such as di-tert-butyl chloromethylphosphate, in the

presence of a base. This step introduces the protected phosphate ester group.

Deprotection: The tert-butyl protecting groups on the phosphate ester are subsequently

removed, typically under acidic conditions using an acid like trifluoroacetic acid (TFA).

Salt Formation: The resulting free acid form of Fosravuconazole can then be converted to a

more stable and soluble salt, such as the L-lysine ethanolate salt, for pharmaceutical

formulation.[5]

Mechanism of Action
Fosravuconazole itself is biologically inactive. Following oral administration, it is rapidly and

extensively metabolized by phosphatases in the body to yield the active antifungal agent,
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Ravuconazole.[1][3][4] Ravuconazole exerts its antifungal effect through the inhibition of a key

enzyme in the fungal ergosterol biosynthesis pathway.

The mechanism proceeds as follows:

Prodrug Conversion: Fosravuconazole is hydrolyzed to Ravuconazole.

Enzyme Inhibition: Ravuconazole targets and inhibits the fungal cytochrome P450 enzyme,

lanosterol 14α-demethylase.[1][3][6][7]

Disruption of Ergosterol Synthesis: This enzymatic inhibition blocks the conversion of

lanosterol to ergosterol, a vital component of the fungal cell membrane.[1]

Cell Membrane Disruption: The depletion of ergosterol and the accumulation of toxic sterol

precursors disrupt the integrity and function of the fungal cell membrane, leading to the

inhibition of fungal growth and cell death.[1][3]
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Mechanism of action of Fosravuconazole.

Quantitative Data
In Vitro Antifungal Activity of Ravuconazole
The in vitro efficacy of the active metabolite, Ravuconazole, has been evaluated against a

broad range of fungal pathogens. The following tables summarize the Minimum Inhibitory

Concentration (MIC) data.

Table 2: In Vitro Activity of Ravuconazole against Candida Species
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Fungal Species MIC₉₀ (μg/mL)

Candida albicans 0.03[8]

Candida glabrata 1.0 - 2.0[8]

Candida krusei 0.25[8]

All Candida spp. 0.25[8]

Table 3: In Vitro Activity of Ravuconazole against Filamentous Fungi

Fungal Species MIC₅₀ (μg/mL)

Aspergillus fumigatus 1.0

Rhizopus oryzae 1.0[9]

Scedosporium apiospermum 4.0

Madurella mycetomatis 0.004[10]

Pharmacokinetic Parameters of Ravuconazole after
Fosravuconazole Administration
A study in patients with eumycetoma provided the following pharmacokinetic insights for

Ravuconazole following the administration of Fosravuconazole.

Table 4: Population Pharmacokinetic Parameters of Ravuconazole
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Parameter Value Description

Elimination Michaelis-Menten
Follows non-linear elimination

kinetics.[11][12]

Bioavailability Increase 63%
Increase observed during the

loading dose phase.[11][12]

Protein Binding ~98%
High level of binding to plasma

proteins.[11][13]

Half-life
Long (allows for once-weekly

dosing)

The extended half-life is a key

clinical advantage.[11]

Experimental Protocol: Antifungal Susceptibility
Testing
The following is a representative protocol for determining the Minimum Inhibitory Concentration

(MIC) of Ravuconazole against a fungal isolate, based on the broth microdilution methods

established by the Clinical and Laboratory Standards Institute (CLSI) and the European

Committee on Antimicrobial Susceptibility Testing (EUCAST).[14]

Objective
To determine the in vitro susceptibility of a fungal isolate to Ravuconazole by establishing the

MIC.

Materials
Ravuconazole analytical grade powder

Dimethyl sulfoxide (DMSO)

96-well microtiter plates

RPMI-1640 broth with L-glutamine, without bicarbonate, buffered with MOPS

Spectrophotometer
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Fungal isolate

Sterile saline

Vortex mixer

Incubator (35°C)

Methodology
Preparation of Ravuconazole Stock Solution:

Prepare a stock solution of Ravuconazole in DMSO at a concentration of 1600 µg/mL.

Preparation of Fungal Inoculum:

Culture the fungal isolate on appropriate agar medium to obtain a pure culture.

Prepare a suspension of fungal conidia or yeast cells in sterile saline.

Adjust the suspension to a turbidity equivalent to a 0.5 McFarland standard.

Further dilute this suspension in RPMI-1640 broth to achieve a final inoculum

concentration of approximately 0.5 x 10³ to 2.5 x 10³ CFU/mL.

Microdilution Plate Preparation:

Add 100 µL of RPMI-1640 broth to wells 2 through 12 of a 96-well microtiter plate.

Prepare the drug dilutions by adding a calculated volume of the Ravuconazole stock

solution to well 1 to achieve the highest desired concentration (e.g., 16 µg/mL) in a final

volume of 200 µL after adding the inoculum.

Perform serial two-fold dilutions by transferring 100 µL from well 1 to well 2, mixing, and

continuing this process through well 10. Discard 100 µL from well 10.

Well 11 serves as the growth control (no drug), and well 12 serves as the sterility control

(no inoculum).
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Inoculation and Incubation:

Add 100 µL of the prepared fungal inoculum to wells 1 through 11.

Incubate the plate at 35°C for 24-48 hours, depending on the growth rate of the fungus.

MIC Determination:

The MIC is defined as the lowest concentration of Ravuconazole that causes a significant

inhibition of growth (typically ≥50% reduction) compared to the growth control well.[15]

This can be determined visually or by reading the optical density using a

spectrophotometer.
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Preparation Assay Setup

Analysis
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Workflow for Antifungal Susceptibility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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